Cas no 33948-95-7 (1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS-)
1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- Chemical and Physical Properties
Names and Identifiers
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- 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS-
- 3,3'-((3,4-Dimethoxyphenyl)methylene)bis(1H-indole)
- SR-01000503134-1
- 3,3'-[(3,4-dimethoxyphenyl)methylene]di(1h-indole)
- AKOS000353338
- NSC-789747
- 3-[(3,4-dimethoxyphenyl)-(1H-indol-3-yl)methyl]-1H-indole
- STK521063
- 33948-95-7
- SR-01000503134
- 3,3'-[(3,4-dimethoxyphenyl)methanediyl]bis(1H-indole)
- NSC789747
- 3-[(3,4-dimethoxyphenyl)(1H-indol-3-yl)methyl]-1H-indole
- CCG-113179
- 3,3'-((3,4-Dimethoxyphenyl)-methylene)bis(1H-indole)
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- MDL: MFCD03448130
- Inchi: 1S/C25H22N2O2/c1-28-23-12-11-16(13-24(23)29-2)25(19-14-26-21-9-5-3-7-17(19)21)20-15-27-22-10-6-4-8-18(20)22/h3-15,25-27H,1-2H3
- InChI Key: AZZXONYAPGBGLX-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C(C1=CNC2C=CC=CC1=2)C1=CNC2C=CC=CC1=2)OC
Computed Properties
- Exact Mass: 382.168127949Da
- Monoisotopic Mass: 382.168127949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 50Ų
1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM234033-1g |
3,3'-((3,4-Dimethoxyphenyl)methylene)bis(1H-indole) |
33948-95-7 | 95%+ | 1g |
$425 | 2021-08-04 | |
| Matrix Scientific | 105342-2g |
3,3'-((3,4-Dimethoxyphenyl)-methylene)bis(1H-indole) |
33948-95-7 | 2g |
$975.00 | 2023-09-09 | ||
| Chemenu | CM234033-1g |
3,3'-((3,4-Dimethoxyphenyl)methylene)bis(1H-indole) |
33948-95-7 | 95%+ | 1g |
$453 | 2023-02-02 |
1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS-
Research Brief on 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- (CAS: 33948-95-7)
The compound 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS-, with CAS number 33948-95-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bis-indole scaffold and dimethoxyphenyl moiety, exhibits unique structural properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug discovery.
Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS-. Researchers have reported improved yields and purity through optimized reaction conditions, including the use of novel catalysts and green chemistry approaches. These developments are critical for ensuring the compound's availability for further pharmacological evaluations and potential commercialization.
Pharmacological studies have revealed that 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- exhibits potent activity against a range of biological targets. Notably, it has shown promising inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways associated with cancer progression, making it a subject of interest in oncology research.
Mechanistic studies have further elucidated the molecular interactions of this compound with its biological targets. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing valuable insights for the design of more potent and selective derivatives. Computational modeling and molecular docking studies have complemented these findings, offering a deeper understanding of its binding modes and potential off-target effects.
Despite these promising findings, challenges remain in the development of 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies and prodrug approaches to enhance its pharmacokinetic properties.
In conclusion, 1H-INDOLE, 3,3'-[(3,4-DIMETHOXYPHENYL)METHYLENE]BIS- represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and broad biological activity profile position it as a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to uncover additional applications and optimize its pharmacological properties for clinical translation.
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